Cas no 158021-11-5 (4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-)
158021-11-5 structure
Product Name:4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
CAS No:158021-11-5
MF:C10H12N2O
MW:176.215082168579
CID:1335511
Update Time:2024-08-18
4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
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- Inchi: 1S/C10H12N2O/c1-3-8(2)13-10-7-12-5-4-9(10)6-11/h4-5,7-8H,3H2,1-2H3
- InChI Key: NGJMWASVRZVRQU-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C#N)=C1OC(C)CC
Computed Properties
- Exact Mass: 176.09506
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 296.3±20.0 °C(Predicted)
- PSA: 45.91
- pka: 1.94±0.10(Predicted)
4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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